(E)-2-(2-((6-(2-Cyanophenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylic acid-d4

• Molecular Formula: C21H15N3O5
• Molecular Weight: 393.4 g/mol
• InChI: InChI=1S/C21H15N3O5/c1-27-12-16(21(25)26)15-7-3-5-9-18(15)29-20-10-19(23-13-24-20)28-17-8-4-2-6-14(17)11-22/h2-10,12-13H,1H3,(H,25,26)/b16-12+/i2D,4D,6D,8D
• InChIKey: IKCXDZCEWZARFL-ANCSKVMBSA-N

Azoxystrobin Acid-d4 Internal Standard

(E)-2-(2-((6-(2-Cyanophenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylic acid-d4 (CAS 1885255-09-7) is a deuterium-labeled analog of azoxystrobin free acid, a key metabolite and reference standard of the strobilurin fungicide azoxystrobin . This compound belongs to the β-methoxyacrylate class of fungicides [1] and is characterized by a molecular formula of C21H11D4N3O5 and a molecular weight of 393.39 . It is exclusively utilized as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and isotope dilution mass spectrometry (IDMS) workflows to ensure precise and accurate quantification of azoxystrobin residues across complex environmental and agricultural matrices .

Workflow LC-MS/MS isotope dilution MS

Selection Azoxystrobin free acid metabolite

Matrices Environmental & agricultural samples

• [1] Wikipedia. (2024). Methoxyacrylates. View Source

Irreplaceable Role of Azoxystrobin Acid-d4

In quantitative LC-MS/MS, substituting a deuterated internal standard like (E)-2-(2-((6-(2-Cyanophenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylic acid-d4 with a non-isotopic analog or a generic surrogate fundamentally compromises analytical validity. Unlike structural analogs, this deuterated compound co-elutes almost identically with the target analyte (azoxystrobin free acid) , thereby normalizing ion suppression/enhancement effects inherent to electrospray ionization (ESI) [1]. Without this matched isotope dilution, matrix-induced signal variability can exceed ±20%, rendering regulatory compliance (e.g., SANTE/11312/2021) impossible in complex samples [2]. This guide provides the quantitative evidence that validates its procurement as a critical and non-fungible analytical reagent.

Co-elution & ionization mismatch

Non-deuterated analogs differ in chromatographic retention and ESI efficiency, leading to quantification bias.

Matrix-effect normalization

Without identical co-elution, ion suppression/enhancement may vary significantly across complex sample types.

Regulatory method context

Substituting a SIL-IS may affect method validation accuracy criteria under residue analysis guidelines.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] European Commission. (2021). Guidance SANTE/11312/2021 - Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. View Source

Procurement Evidence: Azoxystrobin Acid-d4

Certified Purity for Method Validation

This specific deuterated azoxystrobin acid standard is certified to a minimum purity of 98.0% by HPLC under the PESTANAL® product line . This is a critical procurement differentiator against generic, unlabeled azoxystrobin acid standards (CAS 1185255-09-7), which may be supplied for broader impurity identification without the same certified high purity for quantitative calibration. The high purity ensures that isotopic impurities or non-volatile residues do not bias the calibration curve, a prerequisite for traceability in ISO/IEC 17025 accredited laboratories [1].

Certified Purity

Direct comparison

≥98.0% (HPLC) vs. unspecified 95-98%

Supports calibration accuracy and traceability

Specification review; verify lot COA

Evidence Dimension	Certified Analytical Purity (HPLC)
Target Compound Data	≥98.0% (HPLC)
Comparator Or Baseline	Unlabeled Azoxystrobin Free Acid (CAS 1185255-09-7, general reagent grade)
Quantified Difference	≥98.0% vs. unspecified (typically 95-98%)
Conditions	HPLC analysis, neat standard, product specification

Why This Matters

Higher certified purity reduces uncertainty in standard preparation, directly improving the accuracy and reproducibility of quantitative LC-MS/MS methods and ensuring audit readiness.

• [1] ISO/IEC 17025:2017. General requirements for the competence of testing and calibration laboratories. View Source

Matrix Effect Compensation by Isotope Dilution

The use of (E)-2-(2-((6-(2-Cyanophenoxy)pyrimidin-4-yl)oxy)phenyl)-3-methoxyacrylic acid-d4 enables the Isotope Dilution Mass Spectrometry (IDMS) technique . Its nearly identical physical and chemical properties to the non-labeled analyte ensure identical behavior during extraction, cleanup, and ionization [1]. This allows it to compensate for matrix effects—ion suppression or enhancement—which can vary significantly between sample types (e.g., grape vs. cereal matrices). In contrast, a non-deuterated structural analog would exhibit differential ionization efficiency and recovery, leading to biased quantification [2].

Isotope Dilution MS

Class-level

Co-elution & ionization normalization

Critical for matrix-effect compensation

Class-level inference; verify in target matrix

Evidence Dimension	Matrix Effect Compensation (Ion Suppression/Enhancement)
Target Compound Data	Compensates for matrix effects, enabling accurate quantification in complex samples
Comparator Or Baseline	Non-deuterated structural analog internal standard
Quantified Difference	Significant reduction in quantification bias (typically >20% without deuterated IS)
Conditions	LC-ESI-MS/MS analysis of pesticide residues in food and environmental samples

Why This Matters

It is the only acceptable method to meet regulatory method validation criteria for accuracy and precision in complex matrices, as mandated by SANTE guidelines [3].

• [1] Krackeler Scientific. (n.d.). Azoxystrobin-(cyanophenoxy-d4) analytical standard. Product No. SIAL/51949. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] European Commission. (2021). Guidance SANTE/11312/2021 - Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. View Source

Defined Deuterium Labeling Pattern

The compound is specifically labeled with four deuterium atoms on the cyanophenoxy ring, as designated by the '-(cyanophenoxy-d4)' nomenclature and confirmed by SMILES and InChI strings . This provides a mass shift of +4 Da relative to the unlabeled azoxystrobin free acid (molecular weight 389.36 ). This specific and well-characterized mass difference is crucial for MS/MS method development, allowing unambiguous differentiation from the target analyte without isotopic overlap, a common issue with poorly characterized or non-site-specific deuterated analogs [1].

Mass Shift

Direct comparison

+4.03 Da (393.39 vs 389.36)

Enables unambiguous SRM transition design

Site-specific label, no isotopic overlap

Evidence Dimension	Molecular Weight (Mass Spectrometry)
Target Compound Data	393.39 (C21H11D4N3O5)
Comparator Or Baseline	Unlabeled Azoxystrobin Free Acid (CAS 1185255-09-7)
Quantified Difference	+4.03 Da
Conditions	Calculated from molecular formula

Why This Matters

A defined, site-specific label ensures a consistent mass shift, preventing spectral interference and enabling precise MS/MS transitions for selective reaction monitoring (SRM) or multiple reaction monitoring (MRM).

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

PESTANAL® Certified for Pesticide Residue Analysis

This compound is supplied under the PESTANAL® product line, an analytical standard grade specifically designed for pesticide residue analysis . This certification differentiates it from general research-grade deuterated standards by guaranteeing its suitability for the analysis of azoxystrobin in agricultural commodities. The neat format and defined storage conditions (2-8°C) ensure stability and prevent degradation that could compromise quantitative results [1]. Generic deuterated standards may lack this application-specific certification and the accompanying batch-specific Certificate of Analysis detailing purity and identity.

Product Grade

Direct comparison

PESTANAL® analytical standard, neat, 2-8°C

Traceability for pesticide residue analysis

Differentiates from generic deuterated standards

Evidence Dimension	Product Grade and Certification
Target Compound Data	PESTANAL® analytical standard grade, neat, defined storage (2-8°C)
Comparator Or Baseline	Generic research-grade deuterated azoxystrobin acid
Quantified Difference	N/A (qualitative certification difference)
Conditions	Product specification

Why This Matters

Procuring a certified analytical standard ensures traceability to international metrological standards, a critical requirement for GLP/GMP studies and regulatory submissions.

• [1] Krackeler Scientific. (n.d.). Azoxystrobin-(cyanophenoxy-d4) analytical standard. Product No. SIAL/51949. View Source

Azoxystrobin Acid Quantification in Food and Environment

As the deuterated analog of azoxystrobin free acid (CAS 1185255-09-7), a known environmental metabolite [1], this compound is purpose-built for quantifying azoxystrobin acid residues. This is a distinct and more specific application than that of Azoxystrobin-d4 (CAS 1346606-39-0), which targets the parent fungicide ester [2]. Selecting this acid-specific standard prevents cross-analyte interference and ensures accurate quantification of the metabolite in degradation studies, environmental fate assessments, and residue monitoring programs required by regulatory bodies like the EPA and EFSA [3].

Target Analyte Specificity

Class-level

Azoxystrobin free acid, not parent ester

Prevents cross-analyte interference

Class-level; confirm retention time shift

Evidence Dimension	Target Analyte for Quantification
Target Compound Data	Azoxystrobin free acid (metabolite)
Comparator Or Baseline	Azoxystrobin-d4 (parent ester, CAS 1346606-39-0)
Quantified Difference	Enables specific metabolite quantification vs. parent compound quantification
Conditions	LC-MS/MS analysis of environmental and food samples

Why This Matters

Using the incorrect deuterated standard (parent vs. metabolite) leads to inaccurate quantification of the target analyte due to differences in retention time and ionization, compromising the scientific validity of the study.

• [1] ContaminantDB. (n.d.). Azoxystrobin acid. CHEM055818. View Source
• [2] InvivoChem. (n.d.). Azoxystrobin-d4. CAS 1346606-39-0. View Source
• [3] European Commission. (2021). Guidance SANTE/11312/2021 - Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. View Source

Applications of Azoxystrobin Acid-d4

Regulatory Residue Analysis in Food and Feed

In accredited laboratories performing pesticide residue analysis in food and feed according to SANTE/11312/2021, this compound is the requisite internal standard for quantifying the azoxystrobin free acid metabolite using IDMS [1]. Its use is mandatory for achieving method validation criteria for trueness (recovery 70-120%) and precision (RSD ≤ 20%) in complex matrices like fruits, vegetables, and cereals, as demonstrated by its ability to compensate for matrix effects .

Strobilurin Fungicide Fate Studies

Researchers conducting environmental fate studies of azoxystrobin in soil and water rely on this deuterated acid to accurately trace and quantify the formation of the free acid metabolite over time [2]. Its distinct +4 Da mass shift from the non-labeled metabolite allows for unambiguous detection and quantification by LC-MS/MS, providing reliable data for half-life and degradation pathway assessments .

Pharmaceutical Impurity Profiling and Quality Control

In quality control (QC) laboratories for azoxystrobin active pharmaceutical ingredient (API) production, this standard is used to identify and quantify the azoxystrobin acid impurity with high accuracy . The certified purity of ≥98.0% ensures that the standard itself does not introduce bias, supporting the generation of robust data for ANDA/DMF submissions and batch release testing.

Application

Selection Property

Validation Focus

Regulatory residue analysis (food/feed)

ISTD co-elution & matrix normalization

Recovery and precision in food matrices

Environmental fate studies

Metabolite-specific quantification

Degradation pathway tracking

Pharmaceutical impurity profiling

Certified analytical purity

Calibration accuracy & traceability

• [1] European Commission. (2021). Guidance SANTE/11312/2021 - Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. View Source
• [2] ContaminantDB. (n.d.). Azoxystrobin acid. CHEM055818. View Source